Glycohyodeoxycholic Acid
Glycohyodeoxycholic Acid
Brand Name:
Vulcanchem
CAS No.:
13042-33-6
VCID:
VC0136090
InChI:
InChI=1S/C26H43NO5/c1-15(4-7-23(30)27-14-24(31)32)18-5-6-19-17-13-22(29)21-12-16(28)8-10-26(21,3)20(17)9-11-25(18,19)2/h15-22,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16-,17+,18-,19+,20+,21+,22+,25-,26-/m1/s1
SMILES:
CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C
Molecular Formula:
C26H43NO5
Molecular Weight:
449.6 g/mol
Glycohyodeoxycholic Acid
CAS No.: 13042-33-6
Reference Standards
VCID: VC0136090
Molecular Formula: C26H43NO5
Molecular Weight: 449.6 g/mol
| CAS No. | 13042-33-6 |
|---|---|
| Product Name | Glycohyodeoxycholic Acid |
| Molecular Formula | C26H43NO5 |
| Molecular Weight | 449.6 g/mol |
| IUPAC Name | 2-[[(4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C26H43NO5/c1-15(4-7-23(30)27-14-24(31)32)18-5-6-19-17-13-22(29)21-12-16(28)8-10-26(21,3)20(17)9-11-25(18,19)2/h15-22,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16-,17+,18-,19+,20+,21+,22+,25-,26-/m1/s1 |
| Standard InChIKey | SPOIYSFQOFYOFZ-BRDORRHWSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)NCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C |
| Synonyms | N-[(3α,5β,6α)-3,6-Dihydroxy-24-oxocholan-24-yl]glycine; N-(3α,6α-Dihydroxy-5β-cholan-24-oyl)glycine; Glycine Hyodeoxycholate; Glycylhyodeoxycholic Acid; |
| PubChem Compound | 114611 |
| Last Modified | Nov 11 2021 |
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